Cas no 289494-44-6 ((4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione)

(4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione structure
289494-44-6 structure
Product Name:(4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione
CAS No:289494-44-6
MF:C27H42N2O5S
MW:506.697786808014
CID:287188
PubChem ID:10118176
Update Time:2024-03-01

(4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • Oxacyclohexadec-13-ene-2,6-dione,16-[(1E)-2-[2-(aminomethyl)-4-thiazolyl]-1-methylethenyl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-,(4S,7R,8S,9S,13Z,16S)-
    • 21-AminoepothiloneD
    • Oxacyclohexadec-13-ene-2,6-dione,16-[(1E)-2-[2-(aminomethyl)-4-thiazolyl]-1-methylethenyl]-4,8-dihydroxy-5,5,7,9,13-pentameth
    • 21-Aminoepothilone D
    • (4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,
    • (4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione
    • Inchi: 1S/C27H42N2O5S/c1-16-8-7-9-17(2)25(32)19(4)26(33)27(5,6)22(30)13-24(31)34-21(11-10-16)18(3)12-20-15-35-23(14-28)29-20/h10,12,15,17,19,21-22,25,30,32H,7-9,11,13-14,28H2,1-6H3/b16-10-,18-12+/t17-,19+,21-,22-,25-/m0/s1
    • InChI Key: TZQJACKEBFWOID-IVSQCGTASA-N
    • SMILES: S1C(CN)=NC(=C1)/C=C(\C)/[C@@H]1CC=C(C)CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O |t:13|

Computed Properties

  • Exact Mass: 506.28144362g/mol
  • Monoisotopic Mass: 506.28144362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 796
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151
  • XLogP3: 3.5

(4S,7R,8S,9S,13Z,16S)-16-[(E)-1-[2-(Aminomethyl)-1,3-thiazol-4-yl]prop-1-en-2-yl]-4,8-dihydroxy-5,5,7,9,13-pentamethyl-1-oxacyclohexadec-13-ene-2,6-dione Related Literature

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